Cas no 2411183-35-0 (2-Chloro-1-[(3S,4S)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-yl]propan-1-one)
2-Chloro-1-[(3S,4S)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-yl]propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Z3995632575
- 2-Chloro-1-[(3S,4S)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-yl]propan-1-one
- rac-2-chloro-1-[(3R,4R)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-yl]propan-1-one
-
- Inchi: 1S/C13H21ClN2O3/c1-9-7-16(12(17)10(2)14)8-11(9)13(18)15-3-5-19-6-4-15/h9-11H,3-8H2,1-2H3/t9-,10?,11-/m1/s1
- InChI Key: OTJHURAZPPZSJL-GLYLRITDSA-N
- SMILES: ClC(C)C(N1C[C@@H](C)[C@H](C(N2CCOCC2)=O)C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 358
- XLogP3: 0.4
- Topological Polar Surface Area: 49.8
2-Chloro-1-[(3S,4S)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-yl]propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7559920-0.05g |
rac-2-chloro-1-[(3R,4R)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-yl]propan-1-one |
2411183-35-0 | 95.0% | 0.05g |
$212.0 | 2025-03-22 |
2-Chloro-1-[(3S,4S)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-yl]propan-1-one Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 2-Chloro-1-[(3S,4S)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-yl]propan-1-one
Introduction to 2-Chloro-1-[(3S,4S)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-yl]propan-1-one (CAS No. 2411183-35-0)
2-Chloro-1-[(3S,4S)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-yl]propan-1-one, with the CAS number 2411183-35-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated propanone moiety and a chiral pyrrolidine ring functionalized with a morpholine carbonyl group. These structural elements contribute to its potential biological activities and therapeutic applications.
The development of 2-Chloro-1-[(3S,4S)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-yl]propan-1-one has been driven by the need for novel compounds with improved pharmacological profiles. Recent studies have highlighted its potential as a lead compound for the development of drugs targeting various diseases, including neurological disorders and cancer. The compound's ability to modulate specific biological pathways and receptors makes it an attractive candidate for further investigation.
In the context of medicinal chemistry, the synthesis of 2-Chloro-1-[(3S,4S)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-yl]propan-1-one involves a series of well-defined chemical reactions. The key steps include the formation of the chiral pyrrolidine ring, the introduction of the morpholine carbonyl group, and the final chlorination step. These synthetic strategies are designed to ensure high yields and purity, which are crucial for downstream applications such as in vitro and in vivo studies.
The biological activity of 2-Chloro-1-[(3S,4S)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-yl]propan-1-one has been extensively studied using a variety of assays. In vitro experiments have demonstrated its ability to inhibit specific enzymes and receptors involved in disease pathways. For instance, it has shown promising activity against kinases, which are key targets in cancer therapy. Additionally, preliminary studies have indicated that it can modulate neurotransmitter systems, suggesting potential applications in treating neurological disorders.
Clinical trials are an essential step in evaluating the safety and efficacy of new compounds. While 2-Chloro-1-[(3S,4S)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-yl]propan-1-one is still in the preclinical stage, early results from animal models have been encouraging. These studies have provided valuable insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The data suggest that it has favorable pharmacokinetic profiles, making it a viable candidate for further clinical development.
The structural complexity of 2-Chloro-1-[(3S,4S)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-y l]propan - 1 - one also presents challenges in terms of large-scale synthesis and formulation. Researchers are actively working on optimizing synthetic routes to improve yield and reduce costs. Additionally, efforts are being made to develop stable formulations that can enhance the compound's bioavailability and therapeutic efficacy.
In conclusion, 2-Chloro - 1 - [( 3 S , 4 S ) - 3 - methyl - 4 - ( morpholine - 4 - carbonyl ) pyrrolidin - 1 - y l ] propan - 1 - one (CAS No . 2411183 - 35 - 0) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features and biological activities make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science. As more data become available from preclinical and clinical studies, the full potential of this compound will be better understood.
2411183-35-0 (2-Chloro-1-[(3S,4S)-3-methyl-4-(morpholine-4-carbonyl)pyrrolidin-1-yl]propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)